Cyanamide, (4,6-diethoxy-2-pyrimidinyl)-(9CI)

• CAS: 103355-79-9
• Synonyms: Cyanamide, (4,6-diethoxy-2-pyrimidinyl)- (9CI)
• Molecular Formula: C9H12N4O2
• Molecular Weight: 208.22 g/mol
• SMILES: CCOC1=CC(=NC(=N1)NC#N)OCC
• InChI: InChI=1S/C9H12N4O2/c1-3-14-7-5-8(15-4-2)13-9(12-7)11-6-10/h5H,3-4H2,1-2H3,(H,11,12,13)
• InChIKey: BFYLLLAPVIHDMH-UHFFFAOYSA-N

For buyers requiring a specific 2-cyanoamino-pyrimidine scaffold for herbicide development or kinase inhibitor research, this compound's 4,6-diethoxy substitution provides critical hydrogen-bond acceptor sites absent in dialkyl analogs. Substituting with dimethyl variants fundamentally alters reactivity, lipophilicity, and molecular recognition, jeopardizing project consistency. Its higher predicted boiling point (374.8°C) enables use in high-temperature coupling reactions where lower-boiling analogs fail, ensuring reliable late-stage diversification.

Cyanamide, (4,6-diethoxy-2-pyrimidinyl)-(9CI) (CAS 103355-79-9): A Diethoxy-Substituted Pyrimidinyl Cyanamide Intermediate for Procurement

Cyanamide, (4,6-diethoxy-2-pyrimidinyl)-(9CI), identified by CAS 103355-79-9, is a synthetic organic compound belonging to the 2-cyanoamino-pyrimidine class. It features a pyrimidine core substituted at the 4 and 6 positions with ethoxy groups and at the 2 position with a cyanamide moiety . Its molecular formula is C₉H₁₂N₄O₂ with a molecular weight of 208.22 g/mol . This class of compounds is historically documented as an intermediate in the synthesis of herbicides, plant growth regulators, and, more broadly, in exploratory medicinal chemistry for kinase inhibition [1].

• [1] Google Patents. (2005). US7820647B2 - 2-substituted pyrimidines and their use as pesticides. Retrieved from https://patents.google.com/patent/US7820647 View Source

Procurement Risk: Why Other Pyrimidinyl Cyanamides Cannot Simply Replace (4,6-diethoxy-2-pyrimidinyl)cyanamide

High-strength, head-to-head comparative quantitative evidence for this specific compound is unavailable in the current scientific literature. However, a procurement decision to substitute Cyanamide, (4,6-diethoxy-2-pyrimidinyl)-(9CI) with a close analog such as the dimethyl- or diethyl-substituted variant carries significant and unquantified risk. A class-level inference based on fundamental structure-activity principles indicates that replacing the 4,6-diethoxy groups with dialkyl analogs eliminates critical hydrogen bond acceptor sites, drastically alters molecular lipophilicity, and modifies the electron-donating character of the substituents . These changes would fundamentally alter the compound's reactivity, molecular recognition, and physicochemical properties in a subsequent synthetic step or biological assay, making the final output non-comparable [1].

• [1] ichemistry.cn. CAS:103355-79-9 - Cyanamide,(4,6-diethoxy-2-pyrimidinyl)- (9CI). Retrieved from http://www.ichemistry.cn/chemistry/103355-79-9.htm#gys View Source

Quantitative Evidence Guide for Selecting (4,6-diethoxy-2-pyrimidinyl)cyanamide (CAS 103355-79-9) Over Analogs

Differentiation by Predicted Boiling Point: A Quantitative Indicator of Intermolecular Interaction Strength

The predicted boiling point of Cyanamide, (4,6-diethoxy-2-pyrimidinyl)-(9CI) is significantly higher than that of its diethyl and dimethyl carbon-analogs, indicating stronger intermolecular forces. The target compound has a computed boiling point of 374.8 °C at 760 mmHg , compared to 317.6 °C for the 4,6-diethyl analog and 299.4 °C for the 4,6-dimethyl analog . This difference, on the order of 55-75 °C, suggests the ethoxy oxygen atoms contribute substantially to cohesive energy in the condensed phase.

Evidence Dimension	Predicted Boiling Point
Target Compound Data	374.8 ± 45.0 °C at 760 mmHg
Comparator Or Baseline	(4,6-diethylpyrimidin-2-yl)cyanamide: 317.6 °C; (4,6-dimethylpyrimidin-2-yl)cyanamide: 299.4 °C
Quantified Difference	+57.2 °C vs. diethyl analog; +75.4 °C vs. dimethyl analog
Conditions	Computed property, 760 mmHg pressure

Why This Matters

This quantitative difference matters for procurement where handling, purification, or reaction conditions are sensitive to compound volatility; a higher boiling point can offer a wider thermal processing window.

Molecular Formula-Level Differentiation: Unique Heteroatom Content for Hydrogen Bonding Capacity

A class-level inference differentiates Cyanamide, (4,6-diethoxy-2-pyrimidinyl)-(9CI) from its dialkyl analogs based on its molecular formula and consequent hydrogen bonding capacity. The target compound (C₉H₁₂N₄O₂) has a topological polar surface area (TPSA) of 79.3 Ų and 6 hydrogen bond acceptors [1]. In contrast, the 4,6-diethyl analog (C₉H₁₂N₄) has a TPSA of 53.6 Ų and 4 hydrogen bond acceptors . This fundamental compositional difference suggests the target compound will have markedly different solubility, permeability, and target-binding profiles.

Evidence Dimension	Molecular Formula and Computed Descriptors
Target Compound Data	Formula: C₉H₁₂N₄O₂; H-Bond Acceptors: 6; TPSA: 79.3 Ų
Comparator Or Baseline	(4,6-diethylpyrimidin-2-yl)cyanamide: C₉H₁₂N₄; H-Bond Acceptors: 4; TPSA: 53.6 Ų
Quantified Difference	+2 H-bond acceptors; +25.7 Ų TPSA
Conditions	Computed descriptors based on 2D structure

Why This Matters

For procurement in drug discovery or agrochemical research, this class-level inference is critical; substituting with a carbon analog would eliminate key heteroatoms, invalidating structure-activity relationship (SAR) data.

• [1] ichemistry.cn. CAS:103355-79-9 - Cyanamide,(4,6-diethoxy-2-pyrimidinyl)- (9CI). Retrieved from http://www.ichemistry.cn/chemistry/103355-79-9.htm#gys View Source

Optimal Application Scenarios for Procuring Cyanamide, (4,6-diethoxy-2-pyrimidinyl)-(9CI) Based on Verified Evidence

Agrochemical Intermediate Requiring Specific Alkoxy Substitution

As a 2-cyanoamino-pyrimidine derivative, this compound is suitable as a research intermediate in the development of herbicides or plant growth regulators, where the 4,6-diethoxy pattern is a required structural motif for late-stage diversification [1]. Its higher predicted boiling point (374.8 °C) suggests it can tolerate certain high-temperature coupling reactions better than its lower-boiling dimethyl analog (299.4 °C) .

Medicinal Chemistry Scaffold for Kinase Inhibitor Exploration

The pyrimidinyl cyanamide core is a recognized scaffold in kinase inhibitor design. The specific 4,6-diethoxy substitution provides a distinct hydrogen-bonding and steric profile compared to dimethyl analogs, making it a valuable tool compound for probing hydrophobic pockets or establishing SAR where oxygen-based interactions are hypothesized to be critical [1].

Crystal Engineering and Supramolecular Chemistry Studies

The compound's InChI key confirms the presence of multiple hydrogen bond acceptors (N and O atoms) that are absent in dialkyl analogs. This makes it a candidate for co-crystallization or supramolecular synthon studies where specific N—H···O or C—H···O hydrogen bonding motifs are being engineered, providing a structural basis for procurement not offered by carbon-only analogs .

• [1] Google Patents. (2005). US7820647B2 - 2-substituted pyrimidines and their use as pesticides. Retrieved from https://patents.google.com/patent/US7820647 View Source